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Compound of Interest

Compound Name: Ribose-5-phosphate

CAS No.: 3615-55-2

Cat. No.: B1218738

Get Quote

Part 1: Executive Safety Assessment
Status:Low Hazard / Non-Regulated (GHS) Immediate Action: Standard Laboratory Practice

(SLP) Required.

Ribose-5-phosphate (R5P) is a physiological intermediate of the Pentose Phosphate

Pathway.[1] While generally classified as non-hazardous under GHS standards (no H-

statements), it is a bioactive organic phosphate. The primary operational risks are sample

degradation (hydrolysis) and nuisance dust generation, rather than acute toxicity to the handler.

The "Stop and Read" Directive:

Do not treat this as "just sugar." It is a metabolic substrate; contamination from your skin

(nucleases/proteases) is as dangerous to your data as the chemical is to you.

Inhalation Risk: Prolonged inhalation of fine organic dusts can cause sensitization.

Respiratory protection is required during weighing.
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Part 2: The Barrier Strategy (PPE Selection)
As a Senior Application Scientist, I recommend a "Purity-First" PPE approach. We protect the

scientist from irritation and the sample from biological contamination.

Hand Protection: The "Double-Don" Protocol
R5P is highly susceptible to degradation by enzymes found on human skin.

Material: Nitrile (0.11 mm minimum thickness). Latex is discouraged due to potential

allergenicity and lower chemical resistance.

Protocol:

Outer Pair: Change immediately if touched by other reagents or after weighing.

Inner Pair: Acts as the sterile barrier for the sample.

Why? R5P is often used in sensitive enzymatic assays. Skin contact introduces

RNases/DNases that can ruin downstream applications.

Respiratory & Eye Protection[2]
Solids (Powder): N95 (US) or P1/P2 (EU) particulate respirator. R5P is a fine powder; static

electricity often causes it to "fly" during weighing.

Liquids (Solution): Standard safety glasses with side shields.[2] Splash goggles are

necessary only if mixing with strong acids/bases (uncommon for R5P).

Body Protection
Standard Lab Coat: Must be buttoned to the neck to prevent street-clothes fibers from

contaminating the weighing area.

Decision Matrix: PPE Selection
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Handling Task

Physical State?

Solid (Powder) Aqueous Solution

Respirator (N95/P1)
+ Safety Glasses

Nitrile Gloves
(Anti-static preferred)

Safety Glasses
(Side Shields) Standard Nitrile
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Figure 1: PPE Decision Matrix based on physical state. Note the heightened requirement for

respiratory protection during powder handling due to dust inhalation risks.

Part 3: Operational Workflow & Handling
Step 1: Storage & Stability
R5P is hygroscopic (water-loving) and hydrolytically unstable over time.

Temperature: Store at -20°C.

Environment: Desiccated environment is critical. Moisture absorption leads to hydrolysis,

breaking the phosphate ester bond.

Container: Tightly sealed amber glass or high-quality plastic (HDPE) to prevent light

degradation (minor risk) and moisture entry (major risk).

Step 2: Weighing Protocol (The Critical Step)
The Problem: R5P powder is prone to static charge. It will cling to spatulas and weigh boats.
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The Fix: Use an anti-static gun or strictly use anti-static weigh boats.

Technique:

Allow the bottle to equilibrate to room temperature before opening (prevents condensation

inside the bottle).

Weigh quickly.

Re-seal immediately with Parafilm under the cap if storing long-term.

Step 3: Solubilization
R5P is highly soluble in water (>50 mg/mL).

Solvent: Nuclease-free water (if used for biological assays).

pH Note: The disodium salt yields a slightly alkaline solution. If using the free acid, the pH

will be low and may require buffering (e.g., Tris or HEPES) to prevent acid-catalyzed

hydrolysis.

Filtration: Sterile filter (0.22 µm) immediately after dissolution. Do not autoclave R5P

solutions; heat will destroy the molecule.

Part 4: Emergency Response & Disposal[2]
Although non-hazardous, environmental stewardship is required.[3][4]

Spill Response Plan
Solid Spill: Do not sweep dry dust (creates aerosols). Cover with damp paper towels to wet

the powder, then wipe up.

Liquid Spill: Absorb with standard lab spill pads. Clean surface with 70% ethanol to remove

sticky sugar residues.

Disposal Data Table
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Waste Type Classification Disposal Method Rationale

Solid Waste
Non-Hazardous

Organic

Incineration (Solid

Chemical Waste)

Prevents drain

clogging; standard

GLP.

Aqueous Solution Non-Hazardous
Drain flush (w/ excess

water)*

Only if permitted by

local EHS. Sugar

phosphates can

promote bacterial

growth in plumbing.

Contaminated Sharps Biohazard/Sharps Sharps Container
Standard protocol if

used with biologicals.

Part 5: Scientific Context (Why this matters)
Understanding the role of R5P validates the need for careful handling. It is the central hub of

the Pentose Phosphate Pathway (PPP).

Mechanism: R5P is the precursor for PRPP (Phosphoribosyl pyrophosphate), which is the

backbone for all nucleotide synthesis (DNA/RNA) and histidine synthesis. If your R5P degrades

(hydrolysis of the phosphate group), your downstream enzymatic assays (e.g., measuring

PRPP synthetase activity) will fail because the substrate concentration is lower than calculated.

Glucose-6-Phosphate Ribulose-5-Phosphate
Oxidative Phase Ribose-5-Phosphate

(Target Analyte)
Isomerization PRPP

(Nucleotide Precursor)
PRPP Synthetase

DNA / RNA / ATP
Biosynthesis
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Figure 2: The central role of Ribose-5-phosphate in nucleotide biosynthesis.[1] Degradation of

R5P directly halts the production of PRPP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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